(5Z)-5-{[3-(4-isobutoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one

• CAS No.: 624723-08-6
• Molecular Formula: C32H31N3O2S2
• Molecular Weight: 553.7 g/mol
• IUPAC Name: (5Z)-5-[[3-[3-methyl-4-(2-methylpropoxy)phenyl]-1-phenylpyrazol-4-yl]methylidene]-3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C32H31N3O2S2/c1-21(2)20-37-28-16-15-25(17-22(28)3)30-26(19-34(33-30)27-13-9-6-10-14-27)18-29-31(36)35(32(38)39-29)23(4)24-11-7-5-8-12-24/h5-19,21,23H,20H2,1-4H3/b29-18-
• InChI Key: JTMREEQSGJQZNP-MIXAMLLLSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)C(C)C4=CC=CC=C4)C5=CC=CC=C5)OCC(C)C
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)C(C)C4=CC=CC=C4)C5=CC=CC=C5)OCC(C)C

Description

The compound (5Z)-5-{[3-(4-isobutoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one is a heterocyclic molecule featuring a pyrazole ring fused to a thiazolidinone core. Key structural elements include:

• A Z-configuration at the methylene group bridging the pyrazole and thiazolidinone rings.
• A 4-isobutoxy-3-methylphenyl substituent on the pyrazole ring, contributing steric bulk and lipophilicity.
• A 1-phenylethyl group attached to the thiazolidinone nitrogen, enhancing aromatic interactions.

Synthesis of such compounds typically involves condensation reactions between pyrazole aldehydes and thiazolidinone precursors, as seen in analogous pyrazolone derivatives . Structural confirmation relies on crystallographic tools like SHELX and ORTEP, widely used for small-molecule refinement .

Biological Activity

The compound (5Z)-5-{[3-(4-isobutoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-(1-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one belongs to the thiazolidin-4-one class, which has garnered significant attention in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its pharmacological potential as derived from recent studies.

Biological Activity Overview

Thiazolidin-4-one derivatives, including the compound , have been reported to exhibit a wide range of biological activities such as:

• Anticancer
• Antidiabetic
• Antimicrobial
• Antioxidant
• Anti-inflammatory
• Antiviral

These activities are attributed to the structural features of the thiazolidinone scaffold, which allows for various modifications that enhance biological efficacy.

Anticancer Activity

Recent research highlights the anticancer potential of thiazolidin-4-one derivatives. The compound has shown significant activity against various cancer cell lines by inhibiting cell proliferation and inducing apoptosis. For example, studies have demonstrated that modifications at specific positions on the thiazolidinone ring can lead to enhanced cytotoxicity against cancer cells .

Antidiabetic Properties

Thiazolidinones are known for their role in managing diabetes, particularly through their action as PPARγ agonists. The compound under review may also exhibit similar mechanisms, promoting insulin sensitivity and glucose uptake in adipocytes .

Antimicrobial and Antiviral Effects

Research indicates that thiazolidin-4-one derivatives possess antimicrobial properties against a range of pathogens, including bacteria and fungi. The compound's structural features may contribute to its ability to disrupt microbial cell membranes or inhibit essential metabolic pathways . Additionally, some studies have explored its potential as an antiviral agent, particularly against viruses like dengue .

Structure-Activity Relationship (SAR)

The biological activity of thiazolidinones is highly dependent on their chemical structure. Modifications at various positions can significantly affect their pharmacological profiles. For instance:

Position	Modification Type	Effect on Activity
2	Alkyl group addition	Increased lipophilicity and potency
3	Aromatic substitution	Enhanced interaction with target enzymes
5	Heteroatom incorporation	Broadened spectrum of biological activity

Understanding these relationships is crucial for designing more effective derivatives with targeted biological activities.

Case Study 1: Anticancer Activity

A study conducted by Taherkhorsand et al. synthesized a series of thiazolidin-4-one derivatives and evaluated their anticancer activity against several human cancer cell lines. The results indicated that certain modifications led to compounds with IC50 values in the nanomolar range, demonstrating potent anticancer effects .

Case Study 2: Antidiabetic Effects

In another investigation, researchers explored the antidiabetic properties of thiazolidinone derivatives, including our compound. They found that compounds exhibiting strong PPARγ agonism significantly improved glucose tolerance in diabetic animal models .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Structural Modifications

The target compound’s structural analogs differ primarily in substituents on the pyrazole and thiazolidinone rings. Key examples include:

Table 1: Structural Comparison of Analogs

Compound ID	Pyrazole Substituent	Thiazolidinone Substituent	Key Features
Target Compound	4-isobutoxy-3-methylphenyl	1-phenylethyl	High lipophilicity, steric bulk
Analog 1 (MolPort-000-211-035)	4-isopropoxyphenyl	4-methoxybenzyl	Reduced alkoxy chain length
Analog 2 (624724-24-9)	4-isobutoxyphenyl	2-methoxyethyl	Ether side chain, increased polarity
Analog 3 (623934-90-7)	4-isobutoxy-3-methylphenyl	Benzyl	Simplified N-substituent

Key Observations:

Alkoxy Group Variations: The isobutoxy group in the target compound provides greater steric hindrance and lipophilicity compared to the isopropoxy group in Analog 1 .

Thiazolidinone Modifications: The 1-phenylethyl group in the target compound enhances π-π stacking compared to the 4-methoxybenzyl group in Analog 1 . Analog 3 substitutes the 1-phenylethyl group with a benzyl moiety, reducing conformational flexibility .

Crystallographic and Computational Insights

• Structural Validation : Programs like SHELXL and ORTEP-3 are critical for confirming Z/E configurations and hydrogen-bonding networks in related compounds .
• Chemoinformatics: Binary fingerprint analysis (e.g., Tanimoto similarity) could highlight functional group overlaps between the target compound and analogs with known bioactivity .